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An In-depth Technical Guide on the Electron Configuration and Atomic Spectra of Erbium-168

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron configuration and

atomic spectra of the stable isotope Erbium-168. It includes detailed data, experimental

protocols, and visualizations to support advanced research and development activities.

Introduction to Erbium-168
Erbium (Er) is a chemical element with atomic number 68, classified as a lanthanide or rare-

earth element.[1][2] In its natural form, it exists as a mixture of six stable isotopes: ¹⁶²Er, ¹⁶⁴Er,

¹⁶⁶Er, ¹⁶⁷Er, ¹⁶⁸Er, and ¹⁷⁰Er.[2][3] Erbium-168 (¹⁶⁸Er) is a stable isotope with a natural

abundance of approximately 26.978%.[4] Like other rare-earth elements, erbium exhibits a

complex atomic structure that gives rise to characteristic and sharp absorption spectra in

visible, ultraviolet, and near-infrared light.[5][6] This property is central to its various

applications, including in fiber optic amplifiers, lasers, and as a colorant for glass and glazes.[1]

[5]

Electron Configuration of Erbium
The distribution of electrons in an atom's orbitals, known as its electron configuration, is

determined by its atomic number. For Erbium (atomic number 68), the electron configuration is

the same for all its isotopes, including Erbium-168, as they all possess 68 electrons.[4]
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The ground state electron configuration for Erbium is [Xe] 4f¹² 6s².[6][7][8] This indicates that

the inner electron shells are equivalent to that of the noble gas Xenon, with the valence

electrons occupying the 4f and 6s orbitals. The filling of the 4f orbital places Erbium in the f-

block of the periodic table, specifically within the lanthanide series.

Property Value

Element Erbium (Er)

Atomic Number (Z) 68[9]

Full Electron Configuration
1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p⁶ 4f¹²

6s²[10][11]

Abbreviated Configuration [Xe] 4f¹² 6s²[7][8]

Valence Electrons 4f¹² 6s²[11]

Shell Structure 2, 8, 18, 30, 8, 2[11][12]

Atomic Spectra of Erbium-168
The atomic spectrum of an element is uniquely determined by the transitions of electrons

between its atomic energy levels. The complexity of Erbium's electron configuration results in a

very rich and complex optical spectrum.[13] The energy levels and spectral lines are isotope-

dependent due to differences in nuclear mass and volume, a phenomenon known as isotope

shift.[13] The data presented here are specific to the isotope Erbium-168.

Energy Levels of Neutral Erbium-168
The ground state configuration of neutral Erbium (Er I) is 4f¹²6s², which gives rise to the ground

term ³H₆.[13] Spectroscopic studies have identified numerous energy levels for ¹⁶⁸Er. The table

below summarizes some of the lowest-lying observed energy levels for the 4f¹²6s²

configuration.
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Term J
Observed Energy

(cm⁻¹)
Observed g-factor

³H 6 0.00 1.172

³H 5 6020.65 1.077

³H 4 9462.63 0.864

³F 4 5035.12 1.242

³F 3 9989.51 1.084

³F 2 11475.24 0.741

¹G 4 19362.11 -

Data sourced from "Atomic Energy Levels of Neutral Erbium".[13] The observed energies are

considered accurate to approximately 0.02 cm⁻¹.[13]

Experimental Protocols
The determination of atomic energy levels and spectra requires sophisticated experimental

techniques. The following sections detail the methodologies used in the spectroscopic analysis

of Erbium.

Determination of Atomic Energy Levels
The classical method for analyzing complex atomic spectra, as applied to Erbium-168,

involves high-resolution spectroscopy and a systematic search for repeated energy intervals.

[13]

Experimental Setup and Procedure:

Light Source: An electrodeless discharge tube containing Erbium iodide is used as the light

source. The tube is excited by a microwave generator (e.g., a 2450 MHz "A" antenna). This

source produces sharp spectral lines, with the primary broadening mechanism being the

Doppler effect.[13]
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Spectrograph: The emitted light is analyzed using a high-resolution spectrograph. A Czerny-

Turner type spectrograph with a 10-foot focal length and a plane grating (e.g., 300

grooves/mm) is a suitable instrument.[13]

Data Acquisition: The spectrum is photographed over a specific range (e.g., 2800–6300 Å).

To identify transitions originating from the lowest energy levels, the phenomenon of self-

reversal is utilized. By operating the lamp at high temperatures, lines corresponding to

transitions to the ground state and low-lying metastable levels are re-absorbed by cooler

atoms in the outer regions of the lamp, causing them to appear as reversed lines (dark lines

within a bright continuum).[13]

Data Analysis: The wavenumbers of the observed spectral lines are measured with high

precision. A computational search is then performed on this list of wavenumbers to find

repeated energy differences. These constant differences correspond to the energy

separations between atomic levels.[13] This iterative process allows for the gradual

identification and verification of the atom's energy level structure.
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Caption: Experimental workflow for determining atomic energy levels. (Within 100 characters)
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Quantitative Analysis via Atomic Absorption
Spectrometry
While the above method is for elucidating atomic structure, other spectroscopic techniques are

used for quantitative analysis. High-resolution continuum source electrothermal atomic

absorption spectrometry (HR-CS-AAS) is a modern method for determining the concentration

of elements like Erbium in various samples.[14]

Methodology:

Sample Preparation: The sample (e.g., rock or sediment) is appropriately prepared and

introduced into a graphite furnace.

Chemical Modifier: A chemical modifier, such as Lanthanum, is used to prevent the formation

of refractory carbides and improve the analytical signal.[14]

Thermal Program: The graphite furnace is subjected to a precise heating program involving

drying, pyrolysis, and atomization steps. For Erbium, optimized temperatures might be a

pyrolysis temperature of 1600°C and an atomization temperature of 2500°C.[14]

Detection: A high-resolution spectrometer measures the absorption of light from a continuum

source by the atomized Erbium atoms at a specific wavelength. The amount of absorption is

proportional to the concentration of Erbium in the sample.[14]

Relationship Between Configuration and Spectra
The electron configuration of an atom dictates its possible energy states. An atomic spectrum

arises from electrons transitioning between these allowed energy levels.

Absorption Spectrum: When an electron absorbs a photon of a specific energy, it "jumps" to

a higher energy level. This results in a dark line in the spectrum at the corresponding

wavelength.

Emission Spectrum: When an electron in an excited state "falls" to a lower energy level, it

emits a photon of a specific energy, creating a bright line in the spectrum.
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The vast number of possible excited states for the 12 electrons in Erbium's 4f orbital, coupled

with other valence electron excitations, leads to its characteristically complex spectrum.
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Caption: Relationship between electron configuration and atomic spectra. (Within 100
characters)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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